Cas no 2105220-20-8 (1-(2-methyl-1,3-thiazol-5-yl)cyclopropane-1-carbonitrile)

• Product Name: 1-(2-methyl-1,3-thiazol-5-yl)cyclopropane-1-carbonitrile
• CAS No: 2105220-20-8
• MF: C₈H₈N₂S
• MW: 164.227519989014
• CID: 5992838
• PubChem ID: 165657221
• Update Time: 2025-06-10

1-(2-methyl-1,3-thiazol-5-yl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2-methyl-1,3-thiazol-5-yl)cyclopropane-1-carbonitrile
• 2105220-20-8
• EN300-1745201

• Inchi： 1S/C8H8N2S/c1-6-10-4-7(11-6)8(5-9)2-3-8/h4H,2-3H2,1H3
• InChI Key： FSKZJBPUMFFEKC-UHFFFAOYSA-N
• SMILES： S1C(C)=NC=C1C1(C#N)CC1

Computed Properties

• Exact Mass: 164.04081944g/mol
• Monoisotopic Mass: 164.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 64.9Ų

Additional information on 1-(2-methyl-1,3-thiazol-5-yl)cyclopropane-1-carbonitrile

Comprehensive Overview of 1-(2-methyl-1,3-thiazol-5-yl)cyclopropane-1-carbonitrile (CAS No. 2105220-20-8)

1-(2-methyl-1,3-thiazol-5-yl)cyclopropane-1-carbonitrile (CAS No. 2105220-20-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a cyclopropane ring with a thiazole moiety, linked via a carbonitrile group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel heterocyclic compounds in treating diseases like cancer and microbial infections.

The compound's thiazole ring is a critical pharmacophore, often found in FDA-approved drugs such as sulfathiazole (an antibiotic) and tiazofurin (an anticancer agent). This structural similarity has driven inquiries into whether 1-(2-methyl-1,3-thiazol-5-yl)cyclopropane-1-carbonitrile could serve as a precursor for next-generation therapeutics. Recent studies highlight its role in modulating enzyme activity, particularly in pathways related to inflammation and oxidative stress—a hot topic in age-related disease research.

From a synthetic chemistry perspective, the cyclopropane fragment introduces steric constraints that can enhance binding selectivity in target proteins. This property aligns with the growing trend of fragment-based drug design (FBDD), a method widely discussed in AI-driven drug discovery platforms. Computational models, including molecular docking simulations, have been employed to predict the compound's interactions with biological targets, a frequent search query among chemists and bioinformaticians.

In agrochemical applications, derivatives of 1-(2-methyl-1,3-thiazol-5-yl)cyclopropane-1-carbonitrile have shown promise as plant growth regulators. With the global push for sustainable agriculture, this compound's potential to improve crop resilience against abiotic stress (e.g., drought) has become a trending research area. Patent filings indicate its use in formulations aimed at reducing chemical runoff, addressing environmental concerns tied to traditional pesticides.

The compound's carbonitrile group also makes it a candidate for click chemistry applications, a technique popularized by Nobel Prize-winning research. This functionality allows for modular derivatization, enabling rapid library synthesis—an advantage highlighted in high-throughput screening (HTS) workflows. Laboratories focusing on combinatorial chemistry often explore such scaffolds to accelerate hit-to-lead optimization.

Analytical challenges associated with CAS No. 2105220-20-8, such as its stability under chromatographic conditions, are frequently debated in analytical chemistry forums. Advanced techniques like LC-MS/MS and NMR spectroscopy are recommended for purity assessment, reflecting the compound's complex stereoelectronic properties. These discussions are particularly relevant given the emphasis on quality-by-design (QbD) in modern pharmaceutical manufacturing.

As regulatory agencies tighten guidelines on green chemistry, synthetic routes for 1-(2-methyl-1,3-thiazol-5-yl)cyclopropane-1-carbonitrile that minimize hazardous byproducts are under development. Recent publications describe catalytic cyclopropanation methods using transition-metal catalysts, reducing the reliance on stoichiometric reagents—a topic trending in ACS Sustainable Chemistry journals.

Market analysts note increasing demand for this compound in contract research organizations (CROs), driven by its utility in medicinal chemistry pipelines. Suppliers often highlight its availability as a custom synthesis product, catering to the niche needs of academic and industrial researchers. This aligns with search trends for building blocks in drug development.

In summary, 1-(2-methyl-1,3-thiazol-5-yl)cyclopropane-1-carbonitrile represents a multifaceted tool for researchers exploring structure-activity relationships (SAR) in bioactive molecules. Its intersection with drug discovery, agrochemical innovation, and sustainable synthesis ensures continued relevance in scientific literature and industrial applications.